N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide
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Overview
Description
The compound is a complex organic molecule that contains a bithiophene unit. Bithiophene is a type of organic compound that consists of two thiophene rings connected by a single bond . Thiophene is a heterocyclic compound with the formula C4H4S, consisting of a five-membered ring containing four carbon atoms and a sulfur atom .
Molecular Structure Analysis
The molecular structure of bithiophene-based compounds can be quite complex. They often have band gaps around 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below -5.20 eV .Chemical Reactions Analysis
Bithiophene units can undergo various chemical reactions. For instance, they can be polymerized to form conjugated polymers .Physical And Chemical Properties Analysis
The physical and chemical properties of bithiophene-based compounds can vary widely. For instance, they often show band gaps about 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below -5.20 eV .Scientific Research Applications
Nootropic Potential
4-(Aminomethyl)-1-benzyl-2-oxopyrrolidine, a compound related to N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide, has shown potential as a nootropic agent. This compound was prepared through a series of reactions and tested for its nootropic activity, demonstrating the potential application of similar compounds in enhancing cognitive function (Valenta, Urban, Taimr, & Polívka, 1994).
Antidepressant Properties
Research on compounds like 3-ethoxyquinoxalin-2-carboxamides, which share structural similarities with this compound, revealed potential antidepressant properties. These were synthesized and evaluated as 5-HT3 receptor antagonists, with some showing significant antidepressant-like activity in tests (Mahesh, Devadoss, Pandey, & Bhatt, 2011).
Antiandrogenic Properties
A study on N-arylpiperazine-1-carboxamide derivatives, which are structurally related to the compound of interest, demonstrated antiandrogenic properties. These compounds were evaluated for their ability to act as androgen receptor antagonists, indicating potential applications in the treatment of conditions like prostate cancer (Kinoyama, Taniguchi, Kawaminami, Nozawa, Koutoku, Furutani, Kudoh, & Okada, 2005).
Antimicrobial Activity
New pyridine derivatives, including compounds related to this compound, were synthesized and showed antimicrobial activity. These compounds, tested against various bacterial and fungal strains, exhibited variable but notable antimicrobial properties (Patel, Agravat, & Shaikh, 2011).
Electrochemical Applications
Compounds like N-Ethylcarbazole and bithiophene, which are related to the chemical structure , have been used in the formation of electrodeposited polymer and copolymer films. These materials display significant electrochemical properties, suggesting potential applications in fields like energy storage and electronics (Kham, Sadki, & Chevrot, 2004).
Anticancer Properties
A series of pyrazolopyrimidines derivatives, structurally akin to this compound, were synthesized and evaluated for their anticancer properties. These compounds demonstrated potential as both anticancer and anti-5-lipoxygenase agents (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-ethyl-2,3-dioxo-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]piperazine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3S2/c1-2-19-8-9-20(16(22)15(19)21)17(23)18-7-5-13-3-4-14(25-13)12-6-10-24-11-12/h3-4,6,10-11H,2,5,7-9H2,1H3,(H,18,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYKZRIXLZAGSDN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)C(=O)NCCC2=CC=C(S2)C3=CSC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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